Cas no 890600-42-7 (3-{6-(E)-2-(3-fluorophenyl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine)

• Product Name: 3-{6-(E)-2-(3-fluorophenyl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine
• CAS No: 890600-42-7
• MF: C₁₆H₁₀FN₅S
• MW: 323.347504138947
• CID: 5423171
• Update Time: 2025-07-16

3-{6-(E)-2-(3-fluorophenyl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 6-[(E)-2-(3-fluorophenyl)ethenyl]-3-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 3-{6-(E)-2-(3-fluorophenyl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine

• Inchi： 1S/C16H10FN5S/c17-13-5-1-3-11(9-13)6-7-14-21-22-15(19-20-16(22)23-14)12-4-2-8-18-10-12/h1-10H/b7-6+
• InChI Key： GIVLQUZQDCIKCS-VOTSOKGWSA-N
• SMILES： S1C(/C=C/C2=CC=CC(F)=C2)=NN2C(C3=CC=CN=C3)=NN=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 3-{6-(E)-2-(3-fluorophenyl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine

Comprehensive Analysis of 3-{6-(E)-2-(3-fluorophenyl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine (CAS No. 890600-42-7) and Its Applications

The compound 3-{6-(E)-2-(3-fluorophenyl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine, identified by its CAS No. 890600-42-7, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole core and 3-fluorophenyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and diagnostic imaging.

In recent years, the demand for small-molecule modulators with high selectivity and low toxicity has surged, driven by advancements in precision medicine. The E-configuration of the ethenyl group in this compound suggests potential photoisomerization properties, a hot topic in optogenetics and smart materials. Computational studies indicate that the pyridine moiety may enhance binding affinity to biological targets, while the fluorine atom improves metabolic stability—a key consideration in drug design.

Synthetic routes to CAS 890600-42-7 typically involve cyclocondensation reactions of hydrazine derivatives with 1,3,4-thiadiazole precursors, followed by Suzuki coupling to introduce the 3-fluorostyryl group. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting standards for biochemical assays. Notably, its logP value (predicted at 3.2) suggests moderate lipophilicity, balancing membrane permeability and aqueous solubility—a critical factor for bioavailability.

Emerging applications explore its electrochemical properties in organic semiconductors, where the π-conjugated system demonstrates promising charge transport characteristics. This aligns with industry demands for flexible electronics and OLED materials. Additionally, its triazole-thiadiazole hybrid structure shows potential in metal-ion sensing, addressing environmental monitoring needs for heavy metal detection.

Frequently asked questions about this compound include: "What is the synthetic yield of 890600-42-7?" (typically 65-75%), "Does it exhibit fluorescence?" (yes, with λ_em ~450 nm), and "Is it stable under physiological conditions?" (studies show >80% stability at pH 7.4 for 24h). These queries reflect growing interest from medicinal chemists and material scientists alike.

Ongoing research investigates its structure-activity relationships (SAR) through molecular docking simulations with protein targets like EGFR and VEGFR2. Preliminary data suggest that the fluorophenyl group enhances target engagement through halogen bonding interactions. Such findings position this compound as a valuable scaffold for lead optimization in oncology research.

From a green chemistry perspective, recent efforts focus on optimizing its synthesis using microwave-assisted techniques, reducing reaction times from 12h to 2h with comparable yields. This responds to industry demands for sustainable synthesis protocols. Furthermore, its low cytotoxicity profile (IC₅₀ >100 μM in HEK293 cells) makes it attractive for biological labeling applications.

In conclusion, 3-{6-(E)-2-(3-fluorophenyl)ethenyl-1,2,4triazolo3,4-b1,3,4thiadiazol-3-yl}pyridine represents a versatile chemical entity bridging drug discovery and advanced materials. Its multi-target potential and tunable properties ensure continued relevance in cutting-edge research, particularly in addressing challenges like drug resistance and energy-efficient electronics.